1-(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)-3-(mesityloxy)propan-2-ol hydrochloride

• IUPAC Name: 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(2,4,6-trimethylphenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C23H31ClN2O2.ClH/c1-16-11-18(3)23(19(4)12-16)28-15-21(27)14-25-7-9-26(10-8-25)22-13-20(24)6-5-17(22)2;/h5-6,11-13,21,27H,7-10,14-15H2,1-4H3;1H
• InChI Key: BFTWPDDKXTUJGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)CC(COC3=C(C=C(C=C3C)C)C)O.Cl
• Molecular Formula: C23H32Cl2N2O2
• Molecular Weight: 439.4 g/mol

Description

1-(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)-3-(mesityloxy)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C23H32Cl2N2O2 and its molecular weight is 439.42. The purity is usually 95%.
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Scientific Research Applications

Antidepressant and Anxiolytic Activities

Piperazine derivatives have been extensively studied for their potential as antidepressant and anxiolytic agents. For instance, compounds with the piperazine moiety have shown promising antidepressant activities in animal models. A series of new 3-[4-(aryl)piperazin-1-yl]-1-(benzo[b]thiophen-3-yl)propane derivatives were synthesized, showing dual activity at 5-HT1A serotonin receptors and serotonin transporter, indicating their potential as new antidepressant drugs with a dual mechanism of action (Martínez et al., 2001).

Antimalarial Activity

Research into piperazine derivatives has also explored their antimalarial properties. A study on piperazine and pyrrolidine derivatives synthesized and evaluated for their ability to inhibit the growth of Plasmodium falciparum, a causative agent of malaria, revealed compounds with significant antiplasmodial activity, demonstrating the potential of piperazine structures in developing new antimalarial agents (Mendoza et al., 2011).

Antihypertensive Properties

Piperazine derivatives have also been designed as potential dual antihypertensive agents. New 3-(4-arylpiperazin-1-yl)-2-hydroxypropyl 4-propoxybenzoates were synthesized and evaluated, highlighting the versatile applications of piperazine derivatives in addressing cardiovascular diseases (Marvanová et al., 2016).

Antimicrobial and Anticonvulsant Effects

The antimicrobial and anticonvulsant potential of piperazine derivatives has been a subject of interest. Studies synthesizing novel triazole derivatives with piperazine components reported compounds exhibiting good to moderate activities against various microorganisms, indicating their utility in developing new antimicrobial agents (Bektaş et al., 2010). Additionally, new kojic acid derivatives with piperazine elements showed potential anticonvulsant effects, further demonstrating the broad therapeutic applications of piperazine derivatives (Aytemi̇r et al., 2010).